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Compound of Interest

Compound Name: RBN012811

Cat. No.: B15605589

Get Quote

Cambridge, MA - RBN012811 has emerged as a pioneering PROTAC (Proteolysis Targeting

Chimera) designed to selectively degrade Poly(ADP-ribose) Polymerase 14 (PARP14), a

protein implicated in cancer and inflammatory diseases. Developed by Ribon Therapeutics, this

heterobifunctional small molecule represents a novel therapeutic strategy by leveraging the

cell's own protein disposal machinery to eliminate its target. This technical guide provides an

in-depth overview of the discovery, mechanism of action, and preclinical development of

RBN012811 for researchers, scientists, and drug development professionals.

Discovery and Development Rationale
RBN012811 was engineered from the potent and selective PARP14 inhibitor, RBN012042.[1]

[2] The discovery was guided by a structure-based design approach, utilizing the X-ray crystal

structure of RBN012042 in complex with PARP14.[1] This structural information identified a

suitable vector on the inhibitor to attach a linker and an E3 ligase-recruiting moiety, in this case,

a ligand for cereblon (CRBN). The resulting PROTAC, RBN012811, was designed to induce

the ubiquitination and subsequent proteasomal degradation of PARP14.[1][2]

The development of a PARP14--targeting PROTAC was driven by the multifaceted role of

PARP14 in various pathologies. PARP14 is an interferon-stimulated gene that is overexpressed
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in several tumor types and plays a role in pro-tumor macrophage polarization and the

suppression of anti-tumor immune responses by modulating IFN-γ and IL-4 signaling.[2] By

degrading the entire PARP14 protein, RBN012811 aims to abolish both its catalytic and non-

catalytic scaffolding functions, potentially offering a more profound and durable therapeutic

effect compared to catalytic inhibition alone.

A close analog, RBN013527, which is an N-methylated version of RBN012811, serves as a

negative control in experiments as it does not induce PARP14 degradation.[3]

Quantitative Data Summary
The following tables summarize the key quantitative data for RBN012811 and its precursor,

RBN012042.

Compound Target Assay Type Value
Cell

Line/System

RBN012042 PARP14
Biochemical

IC50
18 nM -

RBN012811 PARP14
Biochemical

IC50
10 nM -

RBN012811 PARP14 Biophysical IC50 10 nM -

RBN012811 PARP14 DC50 5 nM KYSE-270

Table 1: In Vitro Potency and Degradation Activity. IC50 (half-maximal inhibitory concentration)

values indicate the concentration of the compound required to inhibit 50% of the target's

activity. DC50 (half-maximal degradation concentration) represents the concentration needed

to degrade 50% of the target protein.

Compound Selectivity Profile

RBN012811 >200-fold selective over all other PARPs tested

Table 2: Selectivity Profile. The selectivity of RBN012811 for PARP14 over other members of

the PARP family is a critical attribute for minimizing off-target effects.
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Mechanism of Action
RBN012811 functions as a molecular bridge, simultaneously binding to PARP14 and the E3

ubiquitin ligase cereblon (CRBN). This proximity induces the transfer of ubiquitin from the E3

ligase to PARP14, tagging it for recognition and degradation by the 26S proteasome.
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Figure 1: Mechanism of action of RBN012811.

Experimental Protocols
PARP14 Degradation Assay (Western Blot)
A detailed, publicly available protocol for RBN012811 is not available. However, a general

protocol for assessing PROTAC-mediated degradation via Western Blot is as follows:

Cell Culture and Treatment:

Culture KYSE-270 cells in appropriate media and conditions.

Seed cells in multi-well plates and allow them to adhere overnight.
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Treat cells with a dose-response of RBN012811 (e.g., 0-1000 nM) for a specified duration

(e.g., 24 hours). Include a vehicle control (e.g., DMSO).

Cell Lysis:

Wash cells with ice-cold PBS.

Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

Centrifuge lysates to pellet cell debris and collect the supernatant.

Protein Quantification:

Determine the protein concentration of each lysate using a BCA or Bradford assay.

SDS-PAGE and Western Blotting:

Normalize protein amounts for each sample and prepare them with Laemmli buffer.

Separate proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with a primary antibody against PARP14 overnight at 4°C. A

loading control antibody (e.g., GAPDH, β-actin) should also be used.

Wash the membrane with TBST and incubate with an appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again and detect the signal using an enhanced chemiluminescence

(ECL) substrate and an imaging system.

Data Analysis:

Quantify band intensities using densitometry software.

Normalize the PARP14 band intensity to the loading control.
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Calculate the percentage of PARP14 degradation relative to the vehicle control for each

concentration of RBN012811.

Determine the DC50 value by fitting the data to a dose-response curve.

In Vivo Efficacy Studies
Specific protocols for in vivo studies with RBN012811 have not been publicly disclosed. A

general workflow for assessing the in vivo efficacy of a PROTAC in a tumor model is outlined

below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b15605589/docs?utm_src=pdf-body#rbn012811-a-technical-overview-of-a-first-in-class-parp14-degrader
https://www.benchchem.com/product/b15605589/docs?utm_src=pdf-body#rbn012811-a-technical-overview-of-a-first-in-class-parp14-degrader
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Tumor Cell
Implantation

(e.g., Xenograft)

Allow Tumors
to Establish

Randomize Animals
into Treatment Groups

Administer RBN012811
(Vehicle, Doses)

Monitor Tumor Growth
and Body Weight

Repeated Dosing

Endpoint Reached
(e.g., Tumor Size)

Tissue Collection
and Analysis

(PK/PD, Histology)

End

Click to download full resolution via product page

Figure 2: General workflow for in vivo efficacy studies.
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Preclinical Findings
Preclinical studies have demonstrated that RBN012811 selectively degrades PARP14 in

cancer cell lines and primary human immune cells. In KYSE-270 esophageal cancer cells,

RBN012811 induced potent and selective degradation of PARP14 with a DC50 of 5 nM.[4]

Furthermore, in primary human macrophages, treatment with RBN012811 led to a dose-

dependent reduction in the secretion of IL-10, a cytokine associated with an

immunosuppressive tumor microenvironment.[4] This finding suggests that RBN012811 can

modulate immune cell function and may have utility in immuno-oncology.

The degradation of PARP14 by RBN012811 is dependent on the ubiquitin-proteasome system.

Pre-treatment of cells with proteasome inhibitors was shown to prevent the degradation of

PARP14 by RBN012811.

Signaling Pathway Modulation
RBN012811 is designed to impact signaling pathways regulated by PARP14, primarily those

involved in immune response and cancer cell survival. By degrading PARP14, RBN012811 is

expected to disinhibit anti-tumor immune responses and potentially enhance the efficacy of

immunotherapies.
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Figure 3: RBN012811-mediated PARP14 degradation pathway.

Future Directions
While Ribon Therapeutics has ceased operations, the development of RBN012811 and other

PARP14-targeting agents has provided valuable insights into the therapeutic potential of

modulating this target. Further investigation into the pharmacokinetics, pharmacodynamics,

and safety profile of RBN012811 would be necessary for any future clinical development. The

data generated from the study of RBN012811 will likely inform the design of next-generation

PARP14 inhibitors and degraders for the treatment of cancer and inflammatory diseases.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b15605589/docs?utm_src=pdf-body-img#rbn012811-a-technical-overview-of-a-first-in-class-parp14-degrader
https://www.benchchem.com/product/b15605589/docs?utm_src=pdf-body#rbn012811-a-technical-overview-of-a-first-in-class-parp14-degrader
https://www.benchchem.com/product/b15605589/docs?utm_src=pdf-body#rbn012811-a-technical-overview-of-a-first-in-class-parp14-degrader
https://www.benchchem.com/product/b15605589/docs?utm_src=pdf-body#rbn012811-a-technical-overview-of-a-first-in-class-parp14-degrader
https://www.benchchem.com/product/b15605589/docs?utm_src=pdf-body#rbn012811-a-technical-overview-of-a-first-in-class-parp14-degrader
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15605589?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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